N-[3-(4-methoxyphenyl)propyl]cyclopentanecarboxamide

• IUPAC Name: N-[3-(4-methoxyphenyl)propyl]cyclopentanecarboxamide
• InChI: InChI=1S/C16H23NO2/c1-19-15-10-8-13(9-11-15)5-4-12-17-16(18)14-6-2-3-7-14/h8-11,14H,2-7,12H2,1H3,(H,17,18)
• InChI Key: VSWOUGIABKQSIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCNC(=O)C2CCCC2
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

N-[3-(4-methoxyphenyl)propyl]cyclopentanecarboxamide, commonly known as CPP-ACP, is a synthetic peptide that has gained significant attention in the field of dental research. It is a complex of casein phosphopeptide and amorphous calcium phosphate, which has been found to have a range of beneficial effects on dental health. CPP-ACP has been extensively studied for its potential to prevent and treat dental caries, as well as its ability to promote remineralization of tooth enamel. In

Mechanism of Action

The mechanism of action of CPP-ACP is complex and multifaceted. It works by binding to tooth enamel and forming a protective layer that helps to prevent the demineralization of teeth. CPP-ACP also releases calcium and phosphate ions, which help to promote remineralization of enamel. In addition, CPP-ACP has been found to inhibit the growth and metabolism of cariogenic bacteria, which helps to prevent the formation of dental caries.
Biochemical and Physiological Effects
CPP-ACP has a range of biochemical and physiological effects on the body. It has been found to increase the concentration of calcium and phosphate ions in saliva, which helps to promote remineralization of tooth enamel. CPP-ACP has also been found to inhibit the growth and metabolism of cariogenic bacteria, which helps to prevent the formation of dental caries. In addition, CPP-ACP has been shown to have anti-inflammatory and antioxidant properties, which may help to reduce the risk of periodontal disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of CPP-ACP is its ability to promote remineralization of tooth enamel. This makes it a promising candidate for the prevention and treatment of dental caries. CPP-ACP is also relatively easy to synthesize and can be produced in large quantities. However, there are some limitations to using CPP-ACP in lab experiments. For example, it can be difficult to control the concentration of CPP-ACP in saliva, which may affect its effectiveness. In addition, the long-term effects of using CPP-ACP are still unknown, and more research is needed to fully understand its safety and efficacy.

Future Directions

There are many potential future directions for research on CPP-ACP. One area of interest is the development of new formulations and delivery systems for CPP-ACP. For example, researchers are exploring the use of CPP-ACP in toothpaste, mouthwash, and other dental products. Another area of interest is the development of new applications for CPP-ACP, such as its use in the treatment of bone disorders. Finally, more research is needed to fully understand the long-term effects of using CPP-ACP, as well as its safety and efficacy in different populations.

Synthesis Methods

CPP-ACP is synthesized by combining casein phosphopeptide and amorphous calcium phosphate in a specific ratio. Casein phosphopeptide is obtained from bovine milk casein, while amorphous calcium phosphate is synthesized in the laboratory. The two components are mixed together and allowed to react, resulting in the formation of CPP-ACP.

Scientific Research Applications

CPP-ACP has been extensively studied for its potential to prevent and treat dental caries. It has been found to inhibit the growth and metabolism of cariogenic bacteria, such as Streptococcus mutans, by interfering with their ability to form biofilms. CPP-ACP has also been found to promote remineralization of tooth enamel, which helps to repair and strengthen damaged teeth. In addition to its dental applications, CPP-ACP has also been studied for its potential to treat osteoporosis and other bone disorders.